Cas no 887901-91-9 (ethyl 5,5,7,7-tetramethyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: ethyl 5,5,7,7-tetramethyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 887901-91-9
• MF: C₁₈H₂₈N₂O₃S
• MW: 352.491523742676
• CID: 5843967
• PubChem ID: 4111037
• Update Time: 2025-10-24

ethyl 5,5,7,7-tetramethyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-isobutyramido-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-5,5,7,7-tetramethyl-2-[(2-methyl-1-oxopropyl)amino]-, ethyl ester
• ethyl 5,5,7,7-tetramethyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• 887901-91-9
• SR-01000908547-1
• F1299-0265
• AKOS024604864
• SR-01000908547
• ethyl 5,5,7,7-tetramethyl-2-(2-methylpropanoylamino)-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• AB00673869-01
• ethyl 5,5,7,7-tetramethyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

• Inchi： 1S/C18H28N2O3S/c1-8-23-16(22)12-11-9-17(4,5)20-18(6,7)13(11)24-15(12)19-14(21)10(2)3/h10,20H,8-9H2,1-7H3,(H,19,21)
• InChI Key： LGPPWXYMJIEIGX-UHFFFAOYSA-N
• SMILES： C1(C)(C)NC(C)(C)CC2C(C(OCC)=O)=C(NC(=O)C(C)C)SC1=2

Computed Properties

• Exact Mass: 352.18206393g/mol
• Monoisotopic Mass: 352.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on ethyl 5,5,7,7-tetramethyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Comprehensive Overview of Ethyl 5,5,7,7-Tetramethyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 887901-91-9)

The compound ethyl 5,5,7,7-tetramethyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 887901-91-9) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the intricate arrangement of its functional groups, including a thieno[2,3-c]pyridine core, tetramethyl substitutions, and an ethyl carboxylate moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like ethyl 5,5,7,7-tetramethyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate has surged, driven by advancements in synthetic chemistry and computational modeling. Researchers are particularly interested in its bioactivity profile, which may offer insights into designing new enzyme inhibitors or receptor modulators. The compound's CAS No. 887901-91-9 serves as a critical identifier in global chemical databases, facilitating collaborative studies across academia and industry.

The synthesis of ethyl 5,5,7,7-tetramethyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields. Key steps include the formation of the thienopyridine backbone, followed by amide coupling and esterification. Modern techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing scalability challenges.

From an applications perspective, this compound's structural versatility makes it a candidate for diverse fields. In medicinal chemistry, its scaffold could serve as a precursor for central nervous system (CNS) therapeutics, given the pharmacological relevance of thienopyridine derivatives. Additionally, its lipophilic properties and steric hindrance may enhance bioavailability, a hot topic in drug formulation research. Beyond pharmaceuticals, the compound's thermal stability and electronic properties are being investigated for potential use in organic electronics.

Environmental and regulatory considerations are also pivotal in discussions about CAS No. 887901-91-9. As sustainability becomes a priority, researchers are evaluating green chemistry approaches to synthesize such compounds, minimizing waste and energy consumption. Questions like "How to improve the synthetic efficiency of thienopyridine derivatives?" or "What are the biodegradation pathways of ethyl carboxylate compounds?" frequently appear in scientific forums, reflecting the community's focus on eco-friendly innovation.

In summary, ethyl 5,5,7,7-tetramethyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate represents a compelling case study in modern chemical research. Its CAS No. 887901-91-9 is a gateway to exploring its multifaceted potential, from drug development to advanced materials. As interdisciplinary collaborations expand, this compound may unlock new scientific breakthroughs, aligning with global trends in precision medicine and sustainable technology.